Cas no 2137765-36-5 (Benzamide, 3-bromo-4-(3-methyl-1,2,4-thiadiazol-5-yl)-)

• Product Name: Benzamide, 3-bromo-4-(3-methyl-1,2,4-thiadiazol-5-yl)-
• CAS No: 2137765-36-5
• MF: C₁₀H₈BrN₃OS
• MW: 298.159019470215
• CID: 5278599
• Update Time: 2025-06-08

Benzamide, 3-bromo-4-(3-methyl-1,2,4-thiadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-bromo-4-(3-methyl-1,2,4-thiadiazol-5-yl)-

• Inchi： 1S/C10H8BrN3OS/c1-5-13-10(16-14-5)7-3-2-6(9(12)15)4-8(7)11/h2-4H,1H3,(H2,12,15)
• InChI Key： YMIUBXHVZMRYKL-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(C2SN=C(C)N=2)C(Br)=C1

Additional information on Benzamide, 3-bromo-4-(3-methyl-1,2,4-thiadiazol-5-yl)-

Exploring the Properties and Applications of Benzamide, 3-bromo-4-(3-methyl-1,2,4-thiadiazol-5-yl)- (CAS No. 2137765-36-5)

The compound Benzamide, 3-bromo-4-(3-methyl-1,2,4-thiadiazol-5-yl)- (CAS No. 2137765-36-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This heterocyclic compound combines a benzamide core with a 3-methyl-1,2,4-thiadiazole moiety, making it a promising candidate for drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents.

One of the key reasons for the growing interest in Benzamide, 3-bromo-4-(3-methyl-1,2,4-thiadiazol-5-yl)- is its potential role in addressing antibiotic resistance, a pressing global health concern. The thiadiazole ring in its structure is known for its antimicrobial and anti-inflammatory properties, which could pave the way for new treatments against resistant bacterial strains. Additionally, the bromine substituent enhances its reactivity, making it a valuable intermediate in organic synthesis.

From a chemical synthesis perspective, CAS No. 2137765-36-5 offers versatility in creating derivatives with tailored properties. Its molecular framework allows for modifications that can optimize drug-likeness and binding affinity to biological targets. This adaptability aligns with the current trend in precision medicine, where customized compounds are designed to meet specific therapeutic needs. The compound’s structure-activity relationship (SAR) is a hot topic among medicinal chemists, as it provides insights into how small changes can yield significant improvements in efficacy.

Beyond pharmaceuticals, Benzamide, 3-bromo-4-(3-methyl-1,2,4-thiadiazol-5-yl)- has potential applications in agrochemicals. The thiadiazole moiety is often associated with pesticidal and herbicidal activity, making this compound a candidate for developing next-generation crop protection agents. With the increasing demand for sustainable agriculture, researchers are exploring its role in creating environmentally friendly alternatives to traditional pesticides.

The analytical characterization of CAS No. 2137765-36-5 is another area of focus. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to elucidate its structure and purity. These studies are crucial for ensuring the compound’s suitability in high-stakes applications like drug development. Furthermore, the rise of computational chemistry has enabled researchers to predict its behavior in biological systems, reducing the time and cost associated with experimental trials.

In the context of green chemistry, efforts are underway to develop eco-friendly synthesis routes for Benzamide, 3-bromo-4-(3-methyl-1,2,4-thiadiazol-5-yl)-. Solvent-free reactions, catalytic methods, and energy-efficient processes are being explored to minimize environmental impact. This aligns with the broader scientific community’s push toward sustainable chemical production, a topic that resonates with both industry professionals and environmentally conscious consumers.

As the scientific community continues to investigate CAS No. 2137765-36-5, its potential in material science is also coming to light. The compound’s aromatic and heterocyclic components make it a candidate for designing advanced materials with unique electronic or optical properties. This could have implications for fields like organic electronics and photovoltaics, where tailored molecules are in high demand.

In summary, Benzamide, 3-bromo-4-(3-methyl-1,2,4-thiadiazol-5-yl)- (CAS No. 2137765-36-5) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and material science. Its unique structure and adaptable properties make it a subject of ongoing research, particularly in addressing contemporary challenges like antibiotic resistance and sustainable agriculture. As scientists uncover more about its capabilities, this compound is poised to play a pivotal role in advancing multiple scientific disciplines.